2(1H)-Pyridinone, 3-(2-(2-benzoxazolyl)ethyl)-5-ethyl-6-(hydroxymethyl)-
Overview
Description
L 698680 is a 6-hydroxy metabolite of L-696229.
Properties
CAS No. |
139548-02-0 |
|---|---|
Molecular Formula |
C17H18N2O3 |
Molecular Weight |
298.34 g/mol |
IUPAC Name |
3-[2-(1,3-benzoxazol-2-yl)ethyl]-5-ethyl-6-(hydroxymethyl)-1H-pyridin-2-one |
InChI |
InChI=1S/C17H18N2O3/c1-2-11-9-12(17(21)19-14(11)10-20)7-8-16-18-13-5-3-4-6-15(13)22-16/h3-6,9,20H,2,7-8,10H2,1H3,(H,19,21) |
InChI Key |
OOWYYMHQCRLNSR-UHFFFAOYSA-N |
SMILES |
CCC1=C(NC(=O)C(=C1)CCC2=NC3=CC=CC=C3O2)CO |
Canonical SMILES |
CCC1=C(NC(=O)C(=C1)CCC2=NC3=CC=CC=C3O2)CO |
Appearance |
Solid powder |
| 139548-02-0 | |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
3-(2-(benzoxazol-2-yl)ethyl)-5- ethyl-6-hydroxymethylpyridin-2-(1H)-one L 698,680 L 698680 L-698,680 L-698680 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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